2-Ethyl-6-methylisonicotinic acid ethyl ester

• IUPAC Name: ethyl 2-ethyl-6-methylpyridine-4-carboxylate
• InChI: InChI=1S/C11H15NO2/c1-4-10-7-9(6-8(3)12-10)11(13)14-5-2/h6-7H,4-5H2,1-3H3
• InChI Key: OZTICPLETDDEGM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=C1)C(=O)OCC)C
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

2-Ethyl-6-methylisonicotinic acid ethyl ester is a chemical compound with the molecular formula C11H15NO2 and a molecular weight of 193.25. It is used in various chemical reactions and has applications in different fields of chemistry.

Molecular Structure Analysis

The molecular structure of this compound consists of a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 193.25. More specific physical and chemical properties such as boiling point, melting point, and solubility are not provided in the search results.

Scientific Research Applications

Ethyl Esters in Scientific Research

Biofuel Production

Ethyl esters are widely researched for their application in biofuel production. The interest in using bioethanol as a reactant for biodiesel production is significant, especially in emerging countries. Bioethanol, produced from local and renewable agricultural resources, offers a more sustainable alternative to methanol and could lead to greater energy independence. However, issues such as purification problems and the presence of water in bioethanol, which leads to a drop in yield, are challenges that are being addressed through research. High yields of over 90% can be obtained by optimizing reaction parameters, despite the controversies regarding the negative effects of water contained in bioethanol (Brunschwig, Moussavou, & Blin, 2012).

Antimicrobial Applications

Lauric arginate ethyl ester (LAE) is a cationic surfactant with low toxicity and exhibits excellent antimicrobial activity against a broad range of microorganisms. It has been approved as generally recognized as safe (GRAS) for application in certain foods at a maximum concentration of 200 ppm. Research on LAE focuses on improving the microbiological safety and quality characteristics of various food products, demonstrating its potential for widespread application in food preservation (Ma et al., 2023).

Cardiovascular Risk Reduction

Icosapent ethyl, a high-purity ethyl ester of eicosapentaenoic acid (EPA), has been studied for its effectiveness in reducing cardiovascular events. The Reduction of Cardiovascular Events with Icosapent Ethyl-Intervention Trial (REDUCE-IT) demonstrated significant cardiovascular mortality benefits of purified EPA ethyl ester, marking a new option to further reduce cardiovascular risks in patients already treated with statins (Wang, Verma, Mason, & Bhatt, 2020).